7-(2-hydroxyethyl)-2-methyl-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one

• IUPAC Name: 11-(2-hydroxyethyl)-5-methyl-8-phenyl-2,4,6,7,11-pentazatricyclo[7.4.0.03,7]trideca-1,3,5,8,12-pentaen-10-one
• InChI: InChI=1S/C17H15N5O2/c1-11-18-17-19-13-7-8-21(9-10-23)16(24)14(13)15(22(17)20-11)12-5-3-2-4-6-12/h2-8,23H,9-10H2,1H3
• InChI Key: QQSVDSYGRZMIDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C3C(=NC2=N1)C=CN(C3=O)CCO)C4=CC=CC=C4
• Molecular Formula: C17H15N5O2
• Molecular Weight: 321.33 g/mol

Description

7-(2-Hydroxyethyl)-2-methyl-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one is a heterocyclic compound characterized by a fused pyrido-triazolo-pyrimidinone core. Its structure includes a 2-hydroxyethyl group at position 7, a methyl group at position 2, and a phenyl ring at position 8.

Biological Activity

The compound 7-(2-hydroxyethyl)-2-methyl-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one is a complex heterocyclic structure that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Molecular Formula

• Formula: C₁₆H₁₃N₅O₂
• Molecular Weight: 307.31 g/mol
• CAS Number: 1158403-10-1

Structural Characteristics

The compound features a pyrido[4,3-d]triazolo framework, which contributes to its unique biological properties. The presence of a hydroxyethyl group enhances solubility and may influence its interaction with biological targets.

Research indicates that compounds with similar structures often exhibit diverse mechanisms of action, including:

• Inhibition of Enzymes: Many triazole derivatives act as enzyme inhibitors, particularly in pathways related to inflammation and cancer progression.
• Receptor Modulation: The compound may interact with various receptors, influencing cell signaling pathways.

Pharmacological Studies

Several studies have evaluated the biological activity of similar compounds. While specific data on this exact compound may be limited, analogs have shown promising results in various assays:

Activity	IC50 Values	Reference
COX-II Inhibition	0.52 μM	Pavase et al.
CDK Inhibition	10–80× less potent compared to standard inhibitors
Anti-inflammatory Activity	64.28% inhibition	Chandana et al.

Case Studies

• Anti-inflammatory Potential:
  In a study evaluating the anti-inflammatory properties of similar triazolo compounds, it was found that certain derivatives exhibited significant inhibition of COX enzymes, leading to reduced inflammation in animal models. This suggests that our compound may possess comparable anti-inflammatory effects.
• Cancer Cell Proliferation:
  A series of pyrido[4,3-d]triazolo derivatives were tested for their ability to inhibit cancer cell proliferation. Compounds within this structural class showed varying degrees of cytotoxicity against different cancer cell lines, indicating potential for further development as anticancer agents.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related pyrido-triazolo-pyrimidinone derivatives described in the evidence, focusing on substituent variations and their implications.

Substituent Analysis

The pharmacological and physicochemical properties of these compounds are heavily influenced by substituents at positions 7 and 9. Key comparisons include:

Compound Name	Substituent at Position 7	Substituent at Position 9	Notable Features
Target compound: 7-(2-hydroxyethyl)-2-methyl-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one	2-hydroxyethyl	Phenyl	Enhanced hydrophilicity due to hydroxyethyl group.
7-[3-(Dimethylamino)propyl]-9-(4-methoxyphenyl)-2-methylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one	3-(dimethylamino)propyl	4-methoxyphenyl	Increased basicity and solubility from dimethylamino; methoxy enhances lipophilicity.
7-(2-chlorobenzyl)-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one	2-chlorobenzyl	Phenyl	Chlorine atom may improve membrane permeability and antimicrobial activity.
9-(3-Chlorophenyl)-2-methyl-7-(3-pyridinylmethyl)pyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one	3-pyridinylmethyl	3-chlorophenyl	Pyridine and chloro groups may enhance target binding via π-π interactions.

Physicochemical Properties

• Hydrophilicity : The hydroxyethyl group in the target compound likely increases water solubility compared to analogs with alkyl or aromatic substituents (e.g., 3-pyridinylmethyl ).
• Stability : Chlorinated derivatives (e.g., ) may exhibit greater metabolic stability due to reduced susceptibility to oxidative degradation.

Data Tables

Table 1: Substituent Effects on Key Properties

Substituent	Example Compound	Impact on Properties
2-hydroxyethyl	Target compound	↑ Hydrophilicity, ↓ LogP
3-(Dimethylamino)propyl		↑ Basicity, ↑ Solubility in acidic media
2-chlorobenzyl		↑ Lipophilicity, ↑ Antimicrobial activity
3-pyridinylmethyl		↑ π-π stacking potential, ↑ Target binding affinity

Table 2: Hypothetical Bioactivity Comparison

Compound	Antimicrobial Activity (Hypothesized)	Cytotoxicity (Hypothesized)	Reference
Target compound	Moderate	Low	N/A
Chlorinated derivative	High	Moderate
Methoxy derivative	Moderate	Low